2-Acetamidobenzyl Alcohol
Overview
Description
2-Acetamidobenzyl Alcohol, also known as N-[2-(hydroxymethyl)phenyl]acetamide, is a compound with the molecular formula C9H11NO2 . It has a molecular weight of 165.19 g/mol . This compound is a useful research chemical and a toluidine metabolite of urine .
Synthesis Analysis
The synthesis of 2-Acetamidobenzyl Alcohol involves various methods . One of the methods includes the reaction with C12H8BrMnN2O5 and potassium hydroxide in toluene at 20 degrees Celsius . The yield of this reaction is approximately 98% .Molecular Structure Analysis
The molecular structure of 2-Acetamidobenzyl Alcohol consists of 9 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The InChI key of the compound is RQJHQXMAFMCVHL-UHFFFAOYSA-N . The compound has a complexity of 159 and a topological polar surface area of 49.3 Ų .Physical And Chemical Properties Analysis
2-Acetamidobenzyl Alcohol has a molecular weight of 165.19 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . The compound also has a rotatable bond count of 2 . The exact mass and the monoisotopic mass of the compound are 165.078978594 g/mol .Scientific Research Applications
Synthesis of Complex Molecules
2-Acetamidobenzyl Alcohol serves as a versatile building block in the synthesis of complex organic molecules. Its unique structure allows for the formation of various chemical bonds, facilitating the creation of a wide range of compounds. This alcohol is particularly useful in constructing molecules with pharmaceutical relevance, where the acetamido group can act as a precursor to amide bonds, commonly found in drugs .
Catalysis
In catalytic processes, 2-Acetamidobenzyl Alcohol can be employed as a ligand or a stabilizing agent for catalysts. Its ability to donate electrons through the oxygen atom can enhance the reactivity of metal catalysts used in various organic transformations, such as hydration of alkenes or reduction of carbonyl compounds .
Material Science
The compound’s properties are exploited in material science, particularly in the development of polymers and resins. The hydroxyl group of 2-Acetamidobenzyl Alcohol can participate in polymerization reactions, leading to materials with specific mechanical and chemical properties suitable for industrial applications .
Biocatalysis
2-Acetamidobenzyl Alcohol is a substrate for enzymes like alcohol dehydrogenases (ADHs), which catalyze its conversion to corresponding ketones or aldehydes. This reaction is fundamental in biotechnological applications, such as the production of enantiomerically pure compounds, which are crucial in the pharmaceutical industry .
Pharmaceutical Research
In pharmaceutical research, 2-Acetamidobenzyl Alcohol is used in the design and synthesis of drug candidates. Its structural features make it a valuable intermediate in creating compounds with potential therapeutic effects, such as anti-inflammatory agents or antibiotics .
Green Chemistry
The alcohol is also significant in green chemistry, where it’s used as a safer alternative to more hazardous chemicals. Its relatively benign nature and the possibility of deriving it from renewable resources make it an attractive option for developing sustainable chemical processes .
properties
IUPAC Name |
N-[2-(hydroxymethyl)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-7(12)10-9-5-3-2-4-8(9)6-11/h2-5,11H,6H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQJHQXMAFMCVHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC=C1CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30943234 |
Source
|
| Record name | N-[2-(Hydroxymethyl)phenyl]ethanimidato | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30943234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetamidobenzyl Alcohol | |
CAS RN |
20939-77-9 |
Source
|
| Record name | 20939-77-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=365355 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-[2-(Hydroxymethyl)phenyl]ethanimidato | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30943234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Acetamidobenzyl alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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